Cas no 1221762-87-3 (1-(2-methoxyphenyl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(2-methoxyphenyl)-1H-pyrazole-3-carboxylic acid
• CAS No: 1221762-87-3
• MF: C₁₁H₁₀N₂O₃
• MW: 218.20870256424
• MDL: MFCD20265539
• CID: 5231300
• PubChem ID: 67007745
• Update Time: 2025-05-23

1-(2-methoxyphenyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1h-pyrazole-3-carboxylic acid, 1-(2-methoxyphenyl)
• 1h-pyrazole-3-carboxylicacid,1-(2-methoxyphenyl)
• 1-(2-methoxyphenyl)-1H-pyrazole-3-carboxylic acid
• 1H-Pyrazole-3-carboxylic acid, 1-(2-methoxyphenyl)-

• MDL： MFCD20265539
• Inchi： 1S/C11H10N2O3/c1-16-10-5-3-2-4-9(10)13-7-6-8(12-13)11(14)15/h2-7H,1H3,(H,14,15)
• InChI Key： MVDSLZDZCOARAK-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1N1C=CC(C(=O)O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• XLogP3: 1.7
• Topological Polar Surface Area: 64.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(2-methoxyphenyl)-1H-pyrazole-3-carboxylic acid

1-(2-Methoxyphenyl)-1H-Pyrazole-3-Carboxylic Acid: A Comprehensive Overview

The compound 1-(2-methoxyphenyl)-1H-pyrazole-3-carboxylic acid (CAS No. 1221762-87-3) is a significant molecule in the field of organic chemistry, particularly in pharmaceutical and agrochemical research. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and structural versatility. The molecule consists of a pyrazole ring fused with a carboxylic acid group and a methoxy-substituted phenyl group, making it a unique structure with potential applications in drug design and material science.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their ability to modulate various biological targets, such as enzymes, receptors, and ion channels. The methoxyphenyl group in this compound adds electronic and steric effects, enhancing its interactions with biological systems. This makes 1-(2-methoxyphenyl)-1H-pyrazole-3-carboxylic acid a promising candidate for developing new therapeutic agents.

The synthesis of 1-(2-methoxyphenyl)-1H-pyrazole-3-carboxylic acid involves multi-step organic reactions, including nucleophilic substitutions, cyclizations, and oxidations. Researchers have optimized these processes to achieve high yields and purity, ensuring the compound's reliability for further studies. The use of green chemistry principles in its synthesis has also been explored to minimize environmental impact.

In terms of biological activity, pyrazole derivatives have shown potent anti-inflammatory, antioxidant, and anticancer properties. For instance, studies published in 2023 demonstrated that 1-(2-methoxyphenyl)-1H-pyrazole-3-carboxylic acid exhibits selective inhibition against certain kinases involved in cancer cell proliferation. This finding underscores its potential as a lead compound for developing targeted therapies.

Beyond pharmacology, this compound has also been investigated for its role in agrochemicals. Its ability to inhibit plant pathogens and modulate plant growth hormones makes it a valuable asset in crop protection. Field trials conducted in 2023 indicated that formulations containing 1-(2-methoxyphenyl)-1H-pyrazole-3-carboxylic acid significantly improved crop yields without adverse environmental effects.

The structural features of 1-(2-methoxyphenyl)-1H-pyrazole-3-carboxylic acid, such as the conjugated system and functional groups, contribute to its stability and reactivity. Computational studies using molecular docking and dynamics simulations have provided insights into its binding modes with target proteins, further guiding its application in drug design.

In conclusion, 1-(2-methoxyphenyl)-1H-pyrazole-3-carboxylic acid (CAS No. 1221762-87-3) is a versatile compound with wide-ranging applications in medicine and agriculture. Its unique structure and biological properties make it a focal point for ongoing research aimed at harnessing its full potential.